1-(methylsulfonyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H24N4O3S/c1-27(25,26)23-11-8-17(9-12-23)19(24)20-10-7-15-13-21-18(22-14-15)16-5-3-2-4-6-16/h2-6,13-14,17H,7-12H2,1H3,(H,20,24)
• InChI Key: DRNPSORUFIOPRI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCCC2=CN=C(N=C2)C3=CC=CC=C3
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

1-(Methylsulfonyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as MPPC and is a piperidine-based compound with a molecular formula of C21H27N5O3S.

Scientific Research Applications

Sulfonamide Derivatives and Their Applications

• Sulfonamide Inhibitors and Therapeutic Applications : Sulfonamide compounds are significant for their role as bacteriostatic antibiotics and have applications beyond antibacterial treatments. They are key components in drugs used for treating a variety of conditions, including diuretics, carbonic anhydrase inhibitors, antiepileptics, and anticancer agents. The chemical versatility of sulfonamides allows for their use in developing drugs with specific targeting mechanisms, enhancing therapeutic outcomes in diverse medical fields (Gulcin & Taslimi, 2018).

• Chemical Inhibitors of Cytochrome P450 Isoforms : Sulfonamide derivatives play a crucial role in the modulation of cytochrome P450 isoforms, enzymes responsible for the metabolism of a wide range of drugs. The specificity and potency of these inhibitors are vital in the pharmacokinetic profiling of drugs, assisting in the prediction and management of drug-drug interactions. This application underscores the importance of sulfonamide derivatives in drug development and safety assessment (Khojasteh et al., 2011).

• Aldo-Keto Reductase Inhibitors : Targeting the aldo-keto reductase family, particularly AKR1C3, with sulfonamide inhibitors presents a promising strategy in the treatment of hormone-dependent cancers. These inhibitors demonstrate the potential for novel therapeutic approaches in conditions where hormone regulation plays a significant role, such as prostate and breast cancer, showcasing the application of sulfonamide derivatives in oncology (Penning, 2017).

• Pharmacological Profile Improvement : The structural modifications and stereochemistry of phenylpiracetam, a pyrrolidinone derivative, highlight the significance of sulfonamide groups in enhancing pharmacological profiles. By manipulating the stereochemical properties of these compounds, researchers can improve efficacy, specificity, and safety profiles of CNS-active drugs, indicating the broader implications of sulfonamide derivatives in neuropharmacology and cognitive enhancement (Veinberg et al., 2015).